Cas no 1339464-70-8 (2-4-(2,2-difluoroethanesulfinyl)phenylacetic acid)

• Product Name: 2-4-(2,2-difluoroethanesulfinyl)phenylacetic acid
• CAS No: 1339464-70-8
• MF: C₁₀H₁₀F₂O₃S
• MW: 248.246408939362
• MDL: MFCD20438513
• CID: 5207847
• PubChem ID: 64929173
• Update Time: 2025-07-22

2-4-(2,2-difluoroethanesulfinyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,2-difluoroethanesulfinyl)phenyl]acetic acid
• 2-[4-(2,2-difluoroethylsulfinyl)phenyl]acetic acid
• 2-[4-(2,2-difluoroethanesulfinyl)phenyl]aceticacid
• Benzeneacetic acid, 4-[(2,2-difluoroethyl)sulfinyl]-
• 2-4-(2,2-difluoroethanesulfinyl)phenylacetic acid

• MDL： MFCD20438513
• Inchi： 1S/C10H10F2O3S/c11-9(12)6-16(15)8-3-1-7(2-4-8)5-10(13)14/h1-4,9H,5-6H2,(H,13,14)
• InChI Key： MUYUAEWKAISTGZ-UHFFFAOYSA-N
• SMILES： S(CC(F)F)(C1C=CC(CC(=O)O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6

Additional information on 2-4-(2,2-difluoroethanesulfinyl)phenylacetic acid

Comprehensive Overview of 2-4-(2,2-Difluoroethanesulfinyl)phenylacetic Acid (CAS No. 1339464-70-8)

2-4-(2,2-Difluoroethanesulfinyl)phenylacetic Acid (CAS No. 1339464-70-8) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique sulfinyl and difluoroethyl functional groups, has garnered attention for its potential in drug development, particularly in modulating biological pathways. Its molecular structure, combining a phenylacetic acid backbone with a difluoroethanesulfinyl moiety, offers distinct reactivity and solubility properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-4-(2,2-Difluoroethanesulfinyl)phenylacetic Acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its role in the design of small-molecule inhibitors and protease-targeting therapeutics, aligning with trends in precision medicine. The compound's CAS No. 1339464-70-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

From a synthetic perspective, the difluoroethanesulfinyl group in 2-4-(2,2-Difluoroethanesulfinyl)phenylacetic Acid introduces electron-withdrawing effects, which can influence reaction kinetics in cross-coupling reactions or nucleophilic substitutions. This property is particularly valuable in the development of bioconjugates and prodrugs, where controlled release mechanisms are critical. Industry professionals often query the compound's synthesis protocols and purity standards, underscoring its technical importance.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some traditional sulfonyl-based analogs, the sulfinyl derivative in CAS No. 1339464-70-8 exhibits reduced ecological persistence, aligning with the growing emphasis on green chemistry principles. This aspect resonates with researchers seeking sustainable synthetic routes or eco-friendly intermediates for industrial-scale production.

In summary, 2-4-(2,2-Difluoroethanesulfinyl)phenylacetic Acid (CAS No. 1339464-70-8) represents a versatile building block in modern chemistry, bridging pharmaceutical innovation and environmental stewardship. Its structure-property relationships continue to inspire advancements in drug discovery and material science, making it a compound of enduring scientific interest.